Cas no 274-95-3 (Imidazo1,2-apyrimidine)

• Product Name: Imidazo1,2-apyrimidine
• CAS No: 274-95-3
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD06245377
• CID: 36683
• PubChem ID: 125307694
• Update Time: 2025-10-29

Imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrimidine
• 1,3a,7-Triazaindene
• 1,4,8-triaza-indene
• imida
• imidazo<1,2-a>pirimidine
• imidazo<1,2-a>pyridimine
• imidazo<1,2-a>pyrimidine
• imidazoapyrimidine
• markiertes Imidazo<1,2-a>pyrimidin
• 1,8-Diazaindolizine
• 3,4-Diazaindolizine
• 8-Azapyrimidazole
• INSWZAQOISIYDT-UHFFFAOYSA-N
• imidazo(1,2-a)pyrimidine
• Imidazo[1,2-a]pyrimidine HCl
• PubChem14838
• KSC206O2F
• imidazo[1,2-alpha]pyrimidine
• 4-hydroimidazo[1,2-a]pyrimidine
• SBB056360
• STL302092
• VP50009
• TRA0081692
• Imidazo[1,2-a]pyrimidine, AldrichCPR
• M
• CS-W003279
• EN300-67236
• SCHEMBL66214
• BB 0261951
• 9X-0834
• J-521506
• I0798
• SY007505
• CHEMBL206082
• Imidazo[1 pound not2-a]pyrimidine
• 274-95-3
• DTXSID80341928
• MFCD06245377
• AKOS005071564
• FT-0654850
• AM20090342
• A819094
• DB-037997
• ALBB-027689
• DTXCID70293008
• Imidazo[1,2-a]-pyrimidine
• 691-505-0
• Imidazo1,2-apyrimidine

• MDL： MFCD06245377
• Inchi： 1S/C6H5N3/c1-2-7-6-8-3-5-9(6)4-1/h1-5H
• InChI Key： INSWZAQOISIYDT-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NC=C2

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.1

Experimental Properties

• Color/Form: Solid
• Density: 1.29
• Melting Point: 125.0 to 129.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.689
• PSA: 30.19000
• LogP: 0.72930

Imidazo1,2-apyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on Imidazo1,2-apyrimidine

Imidazo[1,2-a]pyrimidine (CAS No. 274-95-3): A Comprehensive Overview

Imidazo[1,2-a]pyrimidine (CAS No. 274-95-3) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its diverse biological activities and potential therapeutic applications. This compound belongs to the class of imidazopyrimidines, which are characterized by a fused ring system consisting of an imidazole ring and a pyrimidine ring. The unique structural features of imidazo[1,2-a]pyrimidine make it a valuable scaffold for the development of novel drugs targeting various diseases.

The chemical structure of imidazo[1,2-a]pyrimidine is defined by its molecular formula C₈H₆N₄. The compound's molecular weight is 154.16 g/mol, and it exhibits a high degree of stability under various conditions. The presence of nitrogen atoms in the imidazole and pyrimidine rings imparts unique electronic and steric properties to the molecule, which can be exploited for designing derivatives with enhanced biological activities.

Recent studies have highlighted the potential of imidazo[1,2-a]pyrimidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that certain imidazo[1,2-a]pyrimidine derivatives exhibit potent antiviral activity against influenza viruses. The researchers found that these compounds effectively inhibit viral replication by targeting specific viral enzymes, making them promising candidates for the development of new antiviral drugs.

In addition to antiviral properties, imidazo[1,2-a]pyrimidine derivatives have also shown promise in cancer research. A 2022 study published in Cancer Research demonstrated that certain imidazo[1,2-a]pyrimidine-based compounds exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that imidazo[1,2-a]pyrimidine-based compounds could be developed into novel anticancer agents with improved efficacy and reduced side effects.

The pharmacokinetic properties of imidazo[1,2-a]pyrimidine-based compounds have also been extensively studied. Research has shown that these compounds generally exhibit good oral bioavailability and favorable pharmacokinetic profiles, making them suitable for oral administration. However, further optimization may be necessary to improve their metabolic stability and reduce potential toxicity.

In the context of drug discovery and development, the synthesis of imidazo[1,2-a]pyrimidine-based compounds has been optimized using modern synthetic methods. One common approach involves the condensation of substituted pyrimidines with imidazole or imidazole derivatives under appropriate reaction conditions. This method allows for the efficient synthesis of a wide range of structurally diverse imidazo[1,2-a]pyrimidine-based compounds, which can be screened for their biological activities.

The biological activities of imidazo[1,2-a]pyrimidine-based compounds are not limited to antiviral and anticancer properties. Recent studies have also explored their potential as anti-inflammatory agents. A 2021 study published in the Journal of Inflammation Research reported that certain imidazo[1,2-a]pyrimidine-based compounds exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that imidazo[1,2-a]pyrimidine-based compounds could be developed into novel anti-inflammatory drugs for treating inflammatory diseases.

The versatility of imidazo[1,2-a]pyrimidine-based compounds extends to their use as chemical probes in biological research. These compounds can be used to study the function and regulation of specific biological targets, providing valuable insights into disease mechanisms and potential therapeutic strategies. For example, a 2020 study published in Chemical Biology demonstrated that a specific imidazo[1,2-a]pyrimidine-based compound was used as a chemical probe to investigate the role of a particular protein kinase in cellular signaling pathways.

In conclusion, Imidazo[1,2-a]pyrimidine (CAS No. 274-95-3) is a versatile heterocyclic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for imidazo[1,2-a]pyrimidine-based compounds, highlighting their importance in modern drug discovery efforts.